Cas no 83743-05-9 (3-Thiophenecarbonitrile,2-[2-[4-[bis[2-(acetyloxy)ethyl]amino]phenyl]diazenyl]-5-(2-phenyldiazenyl)-)

• Product name: 3-Thiophenecarbonitrile,2-[2-[4-[bis[2-(acetyloxy)ethyl]amino]phenyl]diazenyl]-5-(2-phenyldiazenyl)-
• CAS No: 83743-05-9
• MF: C₂₅H₂₄N₆O₄S
• MW: 504.56086
• CID: 722777
• PubChem ID: 14178262

3-Thiophenecarbonitrile,2-[2-[4-[bis[2-(acetyloxy)ethyl]amino]phenyl]diazenyl]-5-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonitrile,2-[2-[4-[bis[2-(acetyloxy)ethyl]amino]phenyl]diazenyl]-5-(2-phenyldiazenyl)-
• 2,2'[[4-[[3-cyano-5-(phenylazo)-2-thienyl]azo]phenyl]imino]diethyl diacetate
• 2-[N-(2-acetyloxyethyl)-4-[(3-cyano-5-phenyldiazenylthiophen-2-yl)diazenyl]anilino]ethyl acetate
• EINECS 280-684-7
• DTXSID101114338
• 2-[2-[4-[Bis[2-(acetyloxy)ethyl]amino]phenyl]diazenyl]-5-(2-phenyldiazenyl)-3-thiophenecarbonitrile
• 83743-05-9
• 2,2'((4-((3-Cyano-5-(phenylazo)-2-thienyl)azo)phenyl)imino)diethyldiacetate

• Inchi： InChI=1S/C25H24N6O4S/c1-18(32)34-14-12-31(13-15-35-19(2)33)23-10-8-22(9-11-23)28-30-25-20(17-26)16-24(36-25)29-27-21-6-4-3-5-7-21/h3-11,16H,12-15H2,1-2H3
• InChI Key： HOVCXNYTPVRTGQ-UHFFFAOYSA-N
• SMILES： CC(=O)OCCN(CCOC(=O)C)C1=CC=C(C=C1)N=NC2=C(C=C(S2)N=NC3=CC=CC=C3)C#N

Computed Properties

• Exact Mass: 504.15797444g/mol
• Monoisotopic Mass: 504.15797444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 13
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 157Ų